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Compound of Interest

Compound Name: Pentylcyclohexane

Cat. No.: B1580667 Get Quote

This technical guide provides a comprehensive overview of the boiling point and vapor

pressure of pentylcyclohexane, targeted towards researchers, scientists, and professionals in

drug development. This document collates critically evaluated data, details experimental

methodologies for these measurements, and presents a logical workflow for property

determination.

Physicochemical Data of Pentylcyclohexane
Pentylcyclohexane (CAS: 4292-92-6), also known as n-amylcyclohexane, is a saturated cyclic

hydrocarbon.[1][2] Its physical properties, particularly its boiling point and vapor pressure, are

crucial for its application as a non-polar solvent and in various research contexts.[1][3]

Boiling Point
The normal boiling point of pentylcyclohexane is the temperature at which its vapor pressure

equals the surrounding atmospheric pressure at sea level (1 atm or 760 mmHg). The reported

values for the boiling point of pentylcyclohexane are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1580667?utm_src=pdf-interest
https://www.benchchem.com/product/b1580667?utm_src=pdf-body
https://www.benchchem.com/product/b1580667?utm_src=pdf-body
https://www.benchchem.com/product/b1580667?utm_src=pdf-body
https://scent.vn/en/pages/compound/pentylcyclohexane-1155
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4292926&Mask=2000&Type=KOVATS-RI-NON-POLAR-RAMP
https://scent.vn/en/pages/compound/pentylcyclohexane-1155
https://cymitquimica.com/cas/4292-92-6/
https://www.benchchem.com/product/b1580667?utm_src=pdf-body
https://www.benchchem.com/product/b1580667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point (°C) Pressure (mmHg) Reference

203.00 to 204.00 760 The Good Scents Company[4]

202 760
Stenutz[5], ChemicalBook[6],

Fisher Scientific[7]

206 Not Specified Scent.vn (estimated)[1]

210.50 Not Specified Solubility of Things[8]

Vapor Pressure
Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor

state, and it increases with temperature. The available vapor pressure data for

pentylcyclohexane at various temperatures are presented below.

Vapor Pressure Temperature (°C) Reference

0.396 mmHg 25.00
The Good Scents Company

(estimated)[4]

0.3239 hPa (~0.243 mmHg) 20 Scent.vn (estimated)[1]

0.4826 hPa (~0.362 mmHg) 25 Scent.vn (estimated)[1]

The National Institute of Standards and Technology (NIST) provides critically evaluated

thermophysical property data, which includes 29 experimental data points for the phase

boundary pressure of pentylcyclohexane as a function of temperature, ranging from 210 K to

674 K.[9]

Experimental Protocols
The determination of boiling point and vapor pressure is fundamental to characterizing a liquid

substance. Various established methods are employed, ranging from macroscale distillation to

microscale techniques.
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Method for Vapor Pressure and Boiling Point
Determination of Hydrocarbons
A precise method for measuring vapor pressures and boiling points of hydrocarbons involves

establishing a liquid-vapor equilibrium at controlled pressures.[10]

Apparatus Setup: The core of the apparatus consists of an electrically heated boiler, a vapor

space with a reentrant tube for a platinum resistance thermometer, and a condenser.[10]

Pressure Control: The system is maintained at 20 fixed pressures automatically. The precise

values of these pressures are determined by calibrating the apparatus with water, using

established vapor pressure-temperature tables.[10]

Temperature Measurement: The temperature of the liquid-vapor equilibrium is measured at

each fixed pressure.[10]

Data Correlation: The experimental data are then correlated using the three-constant Antoine

equation: log P = A - B / (C + t), where P is the vapor pressure, t is the temperature, and A,

B, and C are substance-specific constants. This correlation is typically performed using the

method of least squares.[10]

General Laboratory Methods for Boiling Point
Determination
For general laboratory purposes, several methods are commonly used to determine the boiling

point of a liquid.

Distillation Method: A simple distillation apparatus can be used to measure the boiling point.

The temperature of the vapor that is in equilibrium with the boiling liquid is recorded from a

thermometer placed at the vapor outlet. This method requires a sufficient amount of the

sample (typically >5 mL).[11]

Reflux Method: A reflux setup, where the vapor is condensed and returned to the boiling

flask, can also be used. A thermometer placed in the vapor phase below the condenser will

register the boiling point.[11]
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Thiele Tube Method: This is a microscale method that requires a small amount of sample.

The sample is heated in a small tube along with an inverted capillary tube. The boiling point

is the temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube, and is more accurately read when the heat is removed and the liquid just

begins to enter the capillary tube.[11]

Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination and

data analysis of the boiling point and vapor pressure of a compound like pentylcyclohexane.
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Sample Preparation

Experimental Measurement

Data Analysis & Reporting

Obtain Purified Pentylcyclohexane

Select Appropriate Method
(e.g., Ebulliometer, Thiele Tube, Distillation)

Calibrate Instrumentation
(Thermometer, Pressure Gauge)

Measure Temperature vs. Pressure

Record Data Points
(T vs. P)

Correlate Data with Antoine Equation
(or similar model)

Determine Normal Boiling Point
(at 760 mmHg)

Report Final Data in Tables

Click to download full resolution via product page

Caption: Workflow for Boiling Point and Vapor Pressure Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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